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Comparative Toxicity of Herbicides to Non-Target

Animals

The following table summarizes the effects of various herbicides on non-target animals, based on a large-

scale meta-analysis and specific toxicity studies.

. Reported Effects on Non- Effect Size (ES) | Key .
Herbicide . o Organisms | Context
Target Animals Findings
Glyphosate /|  Oxidative stress, genotoxicity, Specific quantitative ES ~ Aquatic invertebrates,

GBHs [1] [2]
(3]

Atrazine [4]

metabolic syndrome,
endocrine disruption; GBHs
often more toxic than
glyphosate alone due to co-
formulants [2] [3].

Adverse effects on aquatic
plant communities, which can
cascade to animal species;
risks to fish, invertebrates,
amphibians.

not provided in results;
widespread adverse
outcomes reported [1]

2].

U.S. EPA Level of
Concern for aquatic
plants: 9.7 pglL [4].

fish, pollinators (bees);
effects linked to
surfactants like POEA

[3].

Aquatic ecosystems;
regulatory levels set to
protect aquatic plants,
fish, invertebrates,
amphibians [4].
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. Reported Effects on Non- Effect Size (ES) | Key .

Herbicide . o Organisms | Context
Target Animals Findings

2,4-D [5] Endocrine disruption, Gene expression Larvae of the non-biting
modulation of stress response changes at 1.0 pglL; midge Chironomus
and detoxification genes, enzymatic activity riparius (aquatic insect).
oxidative damage. altered at 7.5 pglL [5].

Fluroxypyr Among the most phytotoxic Strongest phytotoxic Non-target plants;

[6] herbicides to non-target plants;  effect in mixture tests indirect effects on
can indirectly affect animal [6]. arthropods and birds [6].

food sources.

Herbicides Overall negative effect on Reproduction: ES = Meta-analysis of 1,705
(General) [7] animal reproduction and -0.253; Behavior: ES = studies on invertebrates
behavior; no significant overall ~ -0.301; Growth: ES = and vertebrates.
effect on growth. -0.001 (not significant)

[71

Comparative Toxicity of Herbicides to Non-Target
Plants and Microbes

Herbicides also significantly impact non-target plants and soil microorganisms, as shown in the table below.

. Reported Effects on Non- . - Organisms /
Herbicide . Effect Size (ES) | Key Findings
Target Plants & Microbes Context
Glyphosate Inhibits the shikimate Plant Growth: ES = -0.482; Plant  Non-target plants,
[711[3] pathway, present in plants, = Reproduction: ES = -0.346 [7]. soil/fungal bacteria;
fungi, and bacteria; arbuscular
reduces growth and mycorrhizal fungi [7]
reproduction [7]. [3].
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. Reported Effects on Non- . L Organisms /
Herbicide . Effect Size (ES) / Key Findings
Target Plants & Microbes Context
Fluroxypyr Consistently the most Strongest phytotoxic effect in Lepidium sativum,
[6] phytotoxic compound in a mixture tests [6]. Sinapis alba,
study on non-target plants. Sorghum
saccharatum.
Herbicides Overall negative effect on Plant Growth: ES = -0.338; Plant  Meta-analysis of
(General) [7]  plant growth and Reproduction: ES = -0.346; 1,705 studies on
reproduction; negative Microbe Growth/Reproduction: dicots, monocots,
effect on microorganism Negative response [7]. bacteria, fungi.

growth and reproduction.

Key Experimental Protocols

The data in the tables above were generated using standardized and specific experimental methods.

o Large-Scale Meta-Analysis Protocol [7]:

o Objective: To conduct a unified synthesis of pesticide impacts on non-target organisms across
all trophic levels.

o Data Collection: Integrated 20,212 effect sizes from 1,705 experimental studies globally.

o Measured Endpoints: Growth, reproduction, behavior (animals), and physiological biomarkers.

o Analysis: Applied meta-regression of log response ratios (InRR), accounting for phylogenetic
effects. Effects were considered at field-realistic exposure levels.

e Plant Phytotoxicity Testing (Phytotoxkit Method) [6]:

o Objective: To assess the effects of individual pesticides and their mixtures on non-target plants.

o Test Organisms: Lepidium sativum, Sinapis alba, and Sorghum saccharatum.

o Procedure: Seeds are placed in transparent test plates on filter paper. Pesticide solutions at
field-realistic concentrations are added. The plates are sealed vertically and incubated.

o Measured Endpoints: Seed germination and seedling root/shoot growth are measured after
several days and compared to controls.

e Agquatic Insect Molecular Analysis [5]:

o Obijective: To elucidate subcellular responses to 2,4-D in a non-target aquatic insect.
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o Test Organism: Larvae of the midge Chironomus riparius.
o Exposure: Larvae are exposed to environmentally relevant concentrations of 2,4-D in water.
o Analysis: Gene expression is analyzed via Real-Time PCR (RT-PCR) for genes related to

detoxification, endocrine system, stress response, and immune system. Enzymatic activities
(e.g., acetylcholinesterase, catalase) are measured biochemically.

Cellular Pathways of Herbicide Toxicity

The adverse effects observed in non-target organisms often stem from disruptions at the cellular level. The

diagram below illustrates the key pathways and mechanisms identified in the research.
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Key Insights for Researchers

¢ Pesticide Mixtures Pose a Greater Hazard: Multiple studies emphasize that mixtures of pesticides,
even at low, field-realistic concentrations, often produce stronger toxic effects than individual
compounds. An additive model is a starting point, but synergistic interactions are a significant

concern [6].

e Co-formulants Are Not Inert: The toxicity of a commercial herbicide formulation is not due to the
active ingredient alone. Co-formulants (e.g., POEA in glyphosate formulations) can be highly
toxic themselves and can markedly increase the toxicity of the active ingredient [2] [3].
Regulatory assessments often overlook this.

o Effects are Ubiquitous Across Trophic Levels: Modern meta-analyses confirm that insecticides,
herbicides, and fungicides have broad-scale detrimental effects on all non-target groups
tested, from bacteria and plants to invertebrates and vertebrates [7] [8]. This universal impact
guestions the sustainability of current use patterns.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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